Cas no 939399-07-2 (4,4,4-Trifluoro-2,2-dimethylbutanoic acid)

4,4,4-Trifluoro-2,2-dimethylbutanoic acid structure

939399-07-2 structure

Product Name:4,4,4-Trifluoro-2,2-dimethylbutanoic acid

CAS No:939399-07-2

Molecular Formula:C₆H₉O₂F₃

Molecular Weight:170.13

MDL:MFCD09998070

CID:3165516

PubChem ID:10057937

4,4,4-Trifluoro-2,2-dimethylbutanoic acid Properties

Names and Identifiers

- 4,4,4-Trifluoro-2,2-dimethylbutanoic acid
- SCHEMBL760939
- EN300-298972
- F8885-1590
- AT15949
- 4,4,4-trifluoro-2,2-dimethylbutyric acid
- CS-0211688
- 2,2-Dimethyl-4,4,4-trifluorobutanoicacid
- DTXSID80434829
- 689-324-7
- 2-2-DIMETHYL-4,4,4-TRIFLUOROBUTANOIC ACID
- 2,2-Dimethyl-4,4,4-trifluorobutyric acid
- DTXCID30385655
- 2,2-Dimethyl-4,4,4-trifluorobutanoic acid
- PMB39907
- MFCD09998070
- 939399-07-2
- AKOS017390804
- MDL： MFCD09998070
- InChIKey： GCPLLNZGWOPZLF-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H9F3O2/c1-5(2,4(10)11)3-6(7,8)9/h3H2,1-2H3,(H,10,11)

Computed Properties

Exact Mass: 170.05546401Da
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 170.05546401Da
Heavy Atom Count: 11
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 37.3Å²

4,4,4-Trifluoro-2,2-dimethylbutanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00GWDI-50mg	2-2-Dimethyl-4,4,4-trifluorobutanoic acid	939399-07-2	95%	50mg	$122.00
A2B Chem LLC	AH87654-250mg	2-2-Dimethyl-4,4,4-trifluorobutanoic acid	939399-07-2	98%	250mg	$226.00	2024-07-18
Aaron	AR00GWLU-50mg	2-2-Dimethyl-4,4,4-trifluorobutanoic acid	939399-07-2	95%	50mg	$96.00	2024-07-18
Apollo Scientific	PC1824-250mg	2,2-Dimethyl-4,4,4-trifluorobutanoic acid	939399-07-2	95%	250mg	£136.00	2025-02-21
Enamine	EN300-298972-0.05g	4,4,4-trifluoro-2,2-dimethylbutanoic acid	939399-07-2	95.0%	0.05g	$51.0	2025-02-20
Life Chemicals	F8885-1590-0.25g	4,4,4-trifluoro-2,2-dimethylbutanoic acid	939399-07-2	95%+	0.25g	$262.0	2023-09-05
TRC	T898980-10mg	4,4,4-trifluoro-2,2-dimethylbutanoic acid	939399-07-2		10mg	$ 50.00	2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1282358-250mg	2-2-Dimethyl-4,4,4-trifluorobutanoic acid	939399-07-2	95%	250mg	￥820.00

4,4,4-Trifluoro-2,2-dimethylbutanoic acid Related Literature

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Rujing Fan,Biao Yang,Zhiwei Li,Dandan Ma,Wendong Yuan RSC Adv., 2020,10, 31881-31888
3. The first-principles treatment of the electron-correlation and spin–orbital effects in uranium mononitride nuclear fuels†

Eugene Heifets Phys. Chem. Chem. Phys., 2012,14, 4482-4490
4. Advances in Pd-catalyzed C–C bond formation in carbohydrates and their applications in the synthesis of natural products and medicinally relevant molecules

Nazar Hussain,Altaf Hussain RSC Adv., 2021,11, 34369-34391
5. A self-assembling lanthanide molecular nanoparticle for optical imaging†

Xiaoping Yang,Desmond Schipper,Justin W. Hall,Lauren J. DePue,Annie J. Gnanam,Jonathan F. Arambula,Yakhya Dieye,Jamuna Vadivelu,Don J. Chandler,Jonathan L. Sessler,Richard A. Jones Dalton Trans., 2015,44, 2667-2675
6. The unusual self-organising behaviour of a glycosteroidal bolaphile†

Fouad Ferkous,Stephen J. Cowling,John W. Goodby Chem. Commun., 2009, 6355-6357
7. Wide-spread and systematic errors in the analysis of soils for polychlorinated biphenyls. Part 1. A review of inter-laboratory studies

Analyst, 1994,119, 1277-1281
8. Front cover

Chem. Commun., 2020,56, 12449-12449
9. Highly sensitive colorimetric detection of glucose and uric acid in biological fluids using chitosan-modified paper microfluidic devices†

Ellen F. M. Gabriel,Paulo T. Garcia,Thiago M. G. Cardoso,Flavio M. Lopes,Felipe T. Martins,Wendell K. T. Coltro Analyst, 2016,141, 4749-4756
10. Restoration of discoloured syrup of iodide of iron

Analyst, 1880,5, 184b-185

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

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